Cas no 59894-13-2 (Propanedioic acid, ethyl-4-pentenyl-, diethyl ester)

• Product name: Propanedioic acid, ethyl-4-pentenyl-, diethyl ester
• CAS No: 59894-13-2
• MF: C₁₄H₂₄O₄
• MW: 256.33796
• CID: 336941
• PubChem ID: 71442638

Propanedioic acid, ethyl-4-pentenyl-, diethyl ester Chemical and Physical Properties

Names and Identifiers

• Propanedioic acid, ethyl-4-pentenyl-, diethyl ester
• diethyl 2-ethyl-2-pent-4-enylpropanedioate
• AKOS030239753
• DTXSID30851502
• 59894-13-2
• Diethyl ethyl(pent-4-en-1-yl)propanedioate

• Inchi： InChI=1S/C14H24O4/c1-5-9-10-11-14(6-2,12(15)17-7-3)13(16)18-8-4/h5H,1,6-11H2,2-4H3
• InChI Key： MTAHGEHHCMYNTH-UHFFFAOYSA-N
• SMILES： C=CCCCC(C(OCC)=O)(CC)C(OCC)=O

Computed Properties

• Exact Mass: 256.16752
• Monoisotopic Mass: 256.16745924g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 11
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• PSA: 52.6